N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide

• Molecular Formula: C20H19FN4O2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C20H19FN4O2/c1-14(26)24-8-10-25(11-9-24)19-5-3-2-4-18(19)23-20(27)16-7-6-15(13-22)12-17(16)21/h2-7,12H,8-11H2,1H3,(H,23,27)
• InChI Key: HNOMQERPFHOANT-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)C#N)F
• solubility: 52.6 [ug/mL]

Description

N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide, also known as AFN-1252, is a novel antibiotic compound that has shown promising results in treating staphylococcal infections.

Mechanism of Action

N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide selectively targets the bacterial enzyme FabI, which is involved in the synthesis of fatty acids. By inhibiting this enzyme, N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide disrupts the bacterial membrane and leads to bacterial cell death. N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has been shown to be highly effective against staphylococcal infections, including MRSA.
Biochemical and Physiological Effects
N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has been shown to be highly effective in vitro against staphylococcal infections, including MRSA. In animal studies, N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has shown good pharmacokinetic properties and has been well tolerated. It has also been shown to be effective in treating staphylococcal infections in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of the bacterial enzyme FabI, which makes it an attractive candidate for studying bacterial fatty acid biosynthesis. Its mechanism of action is well understood, which makes it a valuable tool for studying bacterial membrane integrity. However, there are also limitations to using N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide in lab experiments. Its high potency and selectivity may make it difficult to use in certain assays, and its mode of action may not be relevant to all bacterial species.

Future Directions

There are several potential future directions for research on N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide. One area of interest is the development of new derivatives of N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide that may have improved pharmacokinetic properties or increased potency. Another potential direction is the study of N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide in combination with other antibiotics, which may lead to improved efficacy in treating staphylococcal infections. Finally, there is also interest in studying the mechanism of action of N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide in more detail, which may lead to new insights into bacterial membrane integrity and fatty acid biosynthesis.
Conclusion
N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide is a novel antibiotic compound that has shown promising results in treating staphylococcal infections. It selectively targets the bacterial enzyme FabI, which is essential for fatty acid biosynthesis, and has been shown to be highly effective against staphylococcal infections, including MRSA. N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has several advantages for lab experiments, including its high potency and selectivity, but also has limitations. There are several potential future directions for research on N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide, including the development of new derivatives, the study of its mechanism of action in more detail, and the investigation of its use in combination with other antibiotics.

Synthesis Methods

N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide was first synthesized by a team of researchers at Affinium Pharmaceuticals using a combination of synthetic and medicinal chemistry techniques. The compound is a derivative of benzamide and contains a piperazine ring and a cyano and fluorine substituent.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide has been extensively studied for its potential use as an antibiotic agent. It has shown promising results in treating staphylococcal infections, including methicillin-resistant Staphylococcus aureus (MRSA). N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide works by targeting the bacterial enzyme FabI, which is essential for fatty acid biosynthesis. By inhibiting this enzyme, N-[2-(4-acetylpiperazin-1-yl)phenyl]-4-cyano-2-fluorobenzamide disrupts bacterial membrane integrity and leads to bacterial cell death.